Cas no 1394932-19-4 (6-Chloro-2-(propan-2-yloxy)pyridin-3-amine)

• Product Name: 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine
• CAS No: 1394932-19-4
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5713228
• PubChem ID: 118252778
• Update Time: 2025-10-10

6-Chloro-2-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(propan-2-yloxy)pyridin-3-amine
• SCHEMBL16931085
• AKOS026730908
• 1394932-19-4
• EN300-1240812
• 3-Pyridinamine, 6-chloro-2-(1-methylethoxy)-
• 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine

• Inchi： 1S/C8H11ClN2O/c1-5(2)12-8-6(10)3-4-7(9)11-8/h3-5H,10H2,1-2H3
• InChI Key： KLUIBCHLQSALCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC(C)C)N

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 301.4±37.0 °C(Predicted)
• pka: 3.02±0.14(Predicted)

Additional information on 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine

6-Chloro-2-(propan-2-yloxy)pyridin-3-amine: A Comprehensive Overview

The compound 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine (CAS No: 1394932-19-4) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine features a pyridine ring substituted with a chlorine atom at position 6, an isopropoxy group at position 2, and an amino group at position 3. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as bioactive agents and materials with tailored properties. Its ability to undergo multiple transformations makes it a valuable building block in organic synthesis.

One of the most promising applications of 6-Chloro-2-(propan-2-yloxy)pyridin-3-amine lies in its potential as a precursor for drug development. The pyridine scaffold is well-known for its role in numerous pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. By modifying the substituents on the pyridine ring, scientists can fine-tune the compound's pharmacokinetic properties and bioavailability, paving the way for novel therapeutic interventions.

In addition to its pharmaceutical applications, 6-Chloro-2-(propan-2-yloxy)pyridin-3